2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol

• Molecular Formula: C20H14ClN5OS
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 2-[(E)-(1,3-benzothiazol-2-ylhydrazinylidene)methyl]-4-[(3-chlorophenyl)diazenyl]phenol
• InChI: InChI=1S/C20H14ClN5OS/c21-14-4-3-5-15(11-14)24-25-16-8-9-18(27)13(10-16)12-22-26-20-23-17-6-1-2-7-19(17)28-20/h1-12,27H,(H,23,26)/b22-12+,25-24?
• InChI Key: QNEZNLULZBKVNY-FAOJBXBBSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N/N=C/C3=C(C=CC(=C3)N=NC4=CC(=CC=C4)Cl)O
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NN=CC3=C(C=CC(=C3)N=NC4=CC(=CC=C4)Cl)O

Description

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol is a complex organic compound that features a benzothiazole ring, a hydrazone linkage, and a diazenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol typically involves multiple steps:

Formation of Benzothiazole Ring: The benzothiazole ring can be synthesized by the cyclization of 2-aminobenzenethiol with carbon disulfide in the presence of a base.

Hydrazone Formation: The hydrazone linkage is formed by reacting the benzothiazole derivative with hydrazine hydrate.

Diazenyl Group Introduction: The diazenyl group is introduced through a diazo coupling reaction between the hydrazone derivative and 3-chlorophenyl diazonium salt.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as microwave-assisted synthesis and flow chemistry can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenolic hydroxyl group, leading to the formation of quinone derivatives.

Reduction: Reduction of the diazenyl group can yield the corresponding hydrazine derivative.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents can be used under acidic or basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential anticonvulsant and antimicrobial activities.

Materials Science: The compound’s unique structure makes it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic materials.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Mechanism of Action

The mechanism of action of 2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol involves its interaction with various molecular targets:

Molecular Targets: It can bind to enzymes and receptors such as GABA (A) receptors and sodium channels, influencing their activity.

Pathways Involved: The compound may modulate neurotransmitter release and ion channel function, contributing to its anticonvulsant effects.

Comparison with Similar Compounds

Similar Compounds

2-(1,3-Benzothiazol-2-yl)phenol: A simpler analog with similar structural features but lacking the diazenyl group.

4-[(E)-(3-Chlorophenyl)diazenyl]phenol: Another analog that lacks the benzothiazole ring but contains the diazenyl group.

Uniqueness

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-[(E)-(3-chlorophenyl)diazenyl]phenol is unique due to the combination of the benzothiazole ring, hydrazone linkage, and diazenyl group, which imparts distinct chemical and biological properties.